Cas no 39162-75-9 (Calcium (S)-2-amino-3-carboxypropanoate)

• Product Name: Calcium (S)-2-amino-3-carboxypropanoate
• CAS No: 39162-75-9
• MF: C₈H₁₂CaN₂O₈
• MW: 304.267481803894
• CID: 54976
• PubChem ID: 13828960
• Update Time: 2025-04-18

Calcium (S)-2-amino-3-carboxypropanoate Chemical and Physical Properties

Names and Identifiers

• Calcium (S)-2-amino-3-carboxypropanoate
• L-Aspartic acid calcium salt
• Calcium (3S)-3-amino-4-hydroxy-4-oxobutanoate
• CALCIUM DIHYDROGEN DI-L-ASPARTATE
• Calcium (S)-2-amino-3-carboxypropanoate(1:x)
• calcium l-aspartate
• calcium;(2S)-2-amino-4-hydroxy-4-oxobutanoate
• SCHEMBL120544
• Calcium(S)-2-amino-3-carboxypropanoate(1:x)
• 39162-75-9
• 21059-46-1
• Calcium bis-aspartate

• Inchi： 1S/2C4H7NO4.Ca/c2*5-2(4(8)9)1-3(6)7;/h2*2H,1,5H2,(H,6,7)(H,8,9);/q;;+2/p-2/t2*2-;/m00./s1
• InChI Key： VAFAEQCKZBKRLZ-CEOVSRFSSA-L
• SMILES： [Ca+2].OC(C[C@@H](C(=O)[O-])N)=O.OC(C[C@@H](C(=O)[O-])N)=O

Computed Properties

• Exact Mass: 304.02200
• Monoisotopic Mass: 170.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106A^2

Experimental Properties

• Density: 1.514
• Melting Point: 270-271ºC
• Boiling Point: 264.1 °C at 760 mmHg
• Flash Point: 113.5 °C
• PSA: 179.24000
• LogP: -1.00760

Calcium (S)-2-amino-3-carboxypropanoate Security Information

• Storage Condition：Warehouse ventilation and low temperature drying